Cas no 5069-76-1 (6-[(4-chlorophenyl)methylsulfanyl]-7h-purin-2-amine)

• Product name: 6-[(4-chlorophenyl)methylsulfanyl]-7h-purin-2-amine
• CAS No: 5069-76-1
• MF: C₁₂H₁₀ClN₅S
• MW: 291.759298801422
• CID: 934125
• PubChem ID: 4328392

6-[(4-chlorophenyl)methylsulfanyl]-7h-purin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-[(4-chlorophenyl)methylsulfanyl]-7h-purin-2-amine
• NSC-34479
• 6-[(4-chlorophenyl)methylsulfanyl]-5H-purin-2-amine
• DS-015680
• NSC34479
• DTXSID90401986
• 5069-76-1

• Inchi： InChI=1S/C12H10ClN5S/c13-8-3-1-7(2-4-8)5-19-11-9-10(16-6-15-9)17-12(14)18-11/h1-4,6H,5H2,(H3,14,15,16,17,18)
• InChI Key： LXTIMTIDPYWJIX-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1CSC2=NC(=NC3=C2NC=N3)N)Cl

Computed Properties

• Exact Mass: 291.0348
• Monoisotopic Mass: 291.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 106A^2

Experimental Properties

• Density: 1.62
• Boiling Point: 468°C at 760 mmHg
• Flash Point: 236.8°C
• Refractive Index: 1.798
• PSA: 75.46
• LogP: 3.46200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-thiopurines